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Compound of Interest

Compound Name: Furfuryl acrylate

Cat. No.: B080507

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl acrylate (CsHsOs) is a versatile monomer characterized by the presence of a furan
ring and a reactive acrylate group. This unique chemical structure imparts a range of desirable
properties to its polymers, including notable thermal stability and chemical resistance. These
characteristics have led to its investigation and use in a variety of applications, from the
synthesis of novel polymers to advanced biomedical applications, including drug delivery
systems. This technical guide provides an in-depth overview of the chemical and physical
properties of furfuryl acrylate, detailed experimental protocols for its synthesis and analysis,
and a look into its applications relevant to drug development.

Core Chemical and Physical Properties

A summary of the key quantitative properties of furfuryl acrylate is presented in the table
below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula CsHsOs3 [1]

Molecular Weight 152.15 g/mol [1]

IUPAC Name furan-2-ylmethyl prop-2-enoate  [1]

CAS Number 10525-17-4 [1]

Density 1.1125-1.113 g/cm?3 [2][3]

Boiling Point 93 °C at 16 mmHg 197 °C at Be

760 mmHg
Flash Point 73 °C [3]

Vapor Pressure

0.387 mmHg at 25 °C

[3]

Refractive Index

nD at 20°C: 1.4800

[2]

Solubility

Insoluble in common organic

solvents (as a polymer)

[2]

LogP

1.50880

[3]

Experimental Protocols
Synthesis of Furfuryl Acrylate via Alcoholysis

A common method for the preparation of furfuryl acrylate is through the alcoholysis reaction

of methyl acrylate with furfuryl alcohol.[2]

Materials:

Furfuryl alcohol: 98 parts by weight

Methyl acrylate: 258 parts by weight

p-Phenylenediamine (polymerization inhibitor): 10 parts by weight

Powdered aluminum tertiary-butoxide (ester interchange catalyst): 5 parts by weight
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Procedure:

Combine furfuryl alcohol, methyl acrylate, p-phenylenediamine, and powdered aluminum
tertiary-butoxide in a suitable reaction vessel.

e Heat the mixture on a water bath until a complete solution is formed.

o Transfer the reaction vessel to an oil bath and heat to approximately 120°C. The vessel
should be fitted with a fractionating column and a condenser arranged for controlled reflux.

o Collect the distillate at a rate that maintains the vapor temperature at the head of the column
at or near the boiling point of the methanol-methyl acrylate binary azeotrope (62°C).

o Once the production of methanol has substantially ceased, distill off the excess methyl
acrylate.

The furfuryl acrylate is then recovered by fractional distillation under reduced pressure.[2]

The purified furfuryl acrylate is described as a mobile liquid.[2]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

Furfuryl acrylate can be analyzed using a reverse-phase HPLC method.[4]
Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system

e Newcrom R1 HPLC column or equivalent reverse-phase column

Mobile Phase:

o A mixture of acetonitrile (MeCN), water, and phosphoric acid.

o For Mass Spectrometry (MS) compatible applications, phosphoric acid should be replaced
with formic acid.[4]
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Procedure:

» Prepare the mobile phase and equilibrate the HPLC system and column.
o Dissolve the furfuryl acrylate sample in a suitable solvent.

e Inject the sample into the HPLC system.

o Elute the sample through the column using the prepared mobile phase.
» Detect the analyte using a suitable detector (e.g., UV-Vis).

This method is scalable and can be adapted for the isolation of impurities in preparative
separation and is also suitable for pharmacokinetic studies.[4]

Reactivity and Polymerization

Furfuryl acrylate is a valuable polymerizable compound.[2] It can be polymerized using heat,
light, and/or catalysts such as peroxides, ozonides, oxygen, or ozone.[2] The polymerization
can be carried out in the presence or absence of a solvent or diluent, or the monomer can be
emulsified and then polymerized.[2] Polymerization is preferably conducted at moderate
temperatures, around 50°C.[2]

The presence of multiple polymerizable double bonds in the furfuryl acrylate molecule allows
for the formation of cross-linked polymers.[2] Copolymers of furfuryl acrylate with other
monomers, such as methyl acrylate, can result in polymers with altered properties, including
increased hardness, toughness, and reduced solubility in common organic solvents.[2]

Applications in Drug Development

The unique properties of polymers derived from furan-containing monomers like furfuryl
acrylate make them promising candidates for biomedical applications, particularly in drug
delivery. The furan moiety can participate in Diels-Alder "click” reactions, allowing for the
creation of cross-linked micelles that can encapsulate hydrophobic drugs. These nanocarriers
can be designed to be redox-responsive, enabling the controlled release of the therapeutic
payload in the target environment.[5]
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Below is a diagram illustrating the conceptual workflow of a poly(furfuryl acrylate)-based drug
delivery system.

Nanocarrier Formulation Targeted Delivery & Release

Click to download full resolution via product page

Caption: Conceptual workflow of a poly(furfuryl acrylate)-based drug delivery system.

Safety and Handling

Furfuryl acrylate is classified as a hazardous substance. It is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal
protective equipment, including gloves, safety glasses, and respiratory protection, should be
used when handling this chemical. Work should be conducted in a well-ventilated area.

Conclusion

Furfuryl acrylate is a monomer with significant potential, particularly in the field of polymer
science and its applications in advanced materials and drug delivery. Its unique chemical
structure allows for the synthesis of polymers with tunable properties. For researchers and
professionals in drug development, the ability to create functional polymers for targeted and
controlled release systems makes furfuryl acrylate a compound of considerable interest for
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further investigation. Proper handling and safety precautions are essential when working with
this reactive chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080507#furfuryl-acrylate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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